83-45-4

Sitostanol

In Stock

• CAS RN:
• 83-45-4

• Formula:
• C29H52O

• InChI:
• InChI=1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3/t20-,21-,22+,23+,24+,25-,26+,27+,28+,29-/m1/s1

• InChIKey:
• LGJMUZUPVCAVPU-HRJGVYIJSA-N

• Cholesterol derivative. Reduces serum LDL-cholesterol. Shows antihypercholesterolemic effects in vivo. Orally active.
  Sitostanol is a saturated sterol found in a variety of plants, including corn, wheat, and rice. It reduces cholesterol uptake in isolated rat jejunal loops when used at a concentration of 0.3 mM in a micellar solution containing cholesterol. Sitostanol decreases liver cholesterol levels and prevents abdominal aorta atheroma in rabbits when administered in a cholesterol-containing diet at 0.5%.3
  It is predominantly present in pine oil.
  Sitostanol is a plant stanol and a hydrogenated form of sitosterol.
  Sitostanol is a 5α -saturated sitosterol derivative.
  Stigmastanol is a steroid derivative characterized by the hydroxyl group in position C-3 of the steroid skeleton, and a saturated bond in position 5-6 of the B ring.
  Stigmastanol is ...

Coreximine

• CAS RN:
• 483-45-4

• Formula:
• C19H21NO4

• InChI:
• InChI=1S/C19H21NO4/c1-23-18-7-11-3-4-20-10-13-8-19(24-2)16(21)6-12(13)5-15(20)14(11)9-17(18)22/h6-9,15,21-22H,3-5,10H2,1-2H3/t15-/m0/s1

• InChIKey:
• BWUQAWCUJMATJS-UHFFFAOYSA-N

• Coreximine, also known as alkaloid F29 or coramine, belongs to the class of organic compounds known as protoberberine alkaloids and derivatives. These are alkaloids with a structure based on a protoberberine moiety, which consists of a 5, 6-dihydrodibenzene moiety fused to a quinolizinium and forming 5, 6-Dihydrodibenzo(a, g)quinolizinium skeleton. Coreximine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, coreximine is primarily located in the cytoplasm. Outside of the human body, coreximine can be found in soursop. This makes coreximine a potential biomarker for the consumption of this food product.

Hex-5-ynoyl chloride

In Stock

• CAS RN:
• 55183-45-4

• Formula:
• C6H7ClO

• InChI:
• InChI=1S/C6H7ClO/c1-2-3-4-5-6(7)8/h1H,3-5H2

• InChIKey:
• WZBQFNAWQPYQPM-UHFFFAOYSA-N

• Hex-5-ynoyl chloride is a useful research compound. Its molecular formula is C6H7ClO and its molecular weight is 130.57 g/mol. The purity is usually 95%.

Dehydrovoachalotine

• CAS RN:
• 18783-45-4

• Formula:
• C22H24N2O3

• InChI:
• InChI=1S/C22H24N2O3/c1-4-12-10-24-16-9-14(12)22(21(25)26-3)11-27-19(20(22)24)17-13-7-5-6-8-15(13)23(2)18(16)17/h4-8,14,16,19-20H,9-11H2,1-3H3/b12-4-/t14-,16?,19+,20-,22+/m0/s1

• InChIKey:
• NYKBMPZVJCLGAM-PRPXRCPYSA-N

• Dehydrovoachalotine is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.445. The purity is usually 95%.

2-Chloro-1-(1H-indol-3-yl)-2-phenyl-ethanone

In Stock

• CAS RN:
• 42883-45-4

• Formula:
• C16H12ClNO

• InChI:
• InChI=1S/C16H12ClNO/c17-15(11-6-2-1-3-7-11)16(19)13-10-18-14-9-5-4-8-12(13)14/h1-10,15,18H

• InChIKey:
• ASZBJIFVTIEZFN-UHFFFAOYSA-N

• 2-Chloro-1-(1H-indol-3-yl)-2-phenyl-ethanone is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.

1-methyl-4-[(E)-4-(4-methylphenyl)hex-3-en-3-yl]benzene

• CAS RN:
• 34983-45-4

• Formula:
• C20H24

• InChI:
• InChI=1S/C20H24/c1-5-19(17-11-7-15(3)8-12-17)20(6-2)18-13-9-16(4)10-14-18/h7-14H,5-6H2,1-4H3/b20-19+

• InChIKey:
• AOSATGCSEIIZPL-FMQUCBEESA-N

• 1-methyl-4-[(E)-4-(4-methylphenyl)hex-3-en-3-yl]benzene, also known as 1-methyl-4-[(E)-4-(4-methylphenyl)hex-3-en-3-yl]benzene, is a useful research compound. Its molecular formula is C20H24 and its molecular weight is 264.4 g/mol. The purity is usually 95%.

2-({2,5-Dioxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl}sulfanyl)benzoic acid

In Stock

• CAS RN:
• 301683-45-4

• Formula:
• C18H12F3NO4S

• InChI:
• InChI=1S/C18H12F3NO4S/c19-18(20,21)10-4-3-5-11(8-10)22-15(23)9-14(16(22)24)27-13-7-2-1-6-12(13)17(25)26/h1-8,14H,9H2,(H,25,26)

• InChIKey:
• UIAHBWHJZBKBPH-UHFFFAOYSA-N

• 2-({2,5-Dioxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl}sulfanyl)benzoic acid is a useful research compound. Its molecular formula is C18H12F3NO4S and its molecular weight is 395.35. The purity is usually 95%.

3-(2,5-Dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride

In Stock

• CAS RN:
• 929083-45-4

• Formula:
• C9H12Cl2N2

• InChI:
• InChI=1S/C9H10N2.2ClH/c1-2-8(6-10-4-1)9-3-5-11-7-9;;/h1-4,6,11H,5,7H2;2*1H

• InChIKey:
• UAYGCOOWMYHLBJ-UHFFFAOYSA-N

• 3-(2,5-Dihydro-1H-pyrrol-3-yl)pyridine dihydrochloride is a useful research compound. Its molecular formula is C9H12Cl2N2 and its molecular weight is 219.11. The purity is usually 95%.

3-Fluoro-4-methylhex-5-en-2-one

• CAS RN:
• 102283-45-4

• Formula:
• C7H11FO

• InChI:
• InChI=1S/C7H11FO/c1-4-5(2)7(8)6(3)9/h4-5,7H,1H2,2-3H3

• InChIKey:
• LZKMXZLQIDECTE-UHFFFAOYSA-N

• 3-Fluoro-4-methylhex-5-en-2-one, also known as 3-Fluoro-4-methylhex-5-en-2-one, is a useful research compound. Its molecular formula is C7H11FO and its molecular weight is 130.16 g/mol. The purity is usually 95%.

4-Methyl-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-45-4

• Formula:
• C20H24N2O

• InChI:
• InChI=1S/C20H24N2O/c1-16-3-7-18(8-4-16)20(23)19-9-5-17(6-10-19)15-22-13-11-21(2)12-14-22/h3-10H,11-15H2,1-2H3

• InChIKey:
• CMMYPCBUNFCECP-UHFFFAOYSA-N

• 4-Methyl-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C20H24N2O and its molecular weight is 308.4 g/mol. The purity is usually 95%.

4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 1695283-45-4

• Formula:
• C5H5F2N3O2

• 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C5H5F2N3O2 and its molecular weight is 177.1. The purity is usually 95%.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxyisoquinoline-8-carboxylate

In Stock

• CAS RN:
• 2248283-45-4

• Formula:
• C18H10N2O5

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxyisoquinoline-8-carboxylate is a useful research compound. Its molecular formula is C18H10N2O5 and its molecular weight is 334.3. The purity is usually 95%.

N-(3-cyanothiolan-3-yl)-4-ethyl-3-nitrobenzamide

Usually In Stock

• CAS RN:
• 1394683-45-4

• Formula:
• C14H15N3O3S

• InChI:
• InChI=1S/C14H15N3O3S/c1-2-10-3-4-11(7-12(10)17(19)20)13(18)16-14(8-15)5-6-21-9-14/h3-4,7H,2,5-6,9H2,1H3,(H,16,18)

• InChIKey:
• AEWKEYBTFXTEPU-UHFFFAOYSA-N

• N-(3-cyanothiolan-3-yl)-4-ethyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.

methyl (4-ethynyl-1H-pyrazol-1-yl)acetate

In Stock

• CAS RN:
• 1823783-45-4

• Formula:
• C8H8N2O2

• InChI:
• InChI=1S/C8H8N2O2/c1-3-7-4-9-10(5-7)6-8(11)12-2/h1,4-5H,6H2,2H3

• InChIKey:
• JJGWXYURDGCOKG-UHFFFAOYSA-N

• Methyl (4-ethynyl-1H-pyrazol-1-yl)acetate is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.164. The purity is usually 95%.